Cas no 1804754-66-2 (3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-(trifluoromethoxy)pyridine)

• Product Name: 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-(trifluoromethoxy)pyridine
• CAS No: 1804754-66-2
• MF: C₈H₆F₆N₂O
• MW: 260.136462688446
• CID: 4829289
• Update Time: 2025-10-28

3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F6N2O/c9-5(10)4-1-3(2-15)7(16-6(4)11)17-8(12,13)14/h1,5H,2,15H2
• InChI Key： QGDRKSCQAXPYIO-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C=C(C(=N1)OC(F)(F)F)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 2.3
• Topological Polar Surface Area: 48.1

Additional information on 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-(trifluoromethoxy)pyridine (CAS No. 1804754-66-2)

3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-(trifluoromethoxy)pyridine (CAS No. 1804754-66-2) is a highly specialized fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including aminomethyl, difluoromethyl, fluoro, and trifluoromethoxy substituents, which contribute to its distinct chemical properties and reactivity. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in drug discovery and crop protection.

The structural complexity of 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-(trifluoromethoxy)pyridine makes it a valuable intermediate in the synthesis of bioactive compounds. The presence of multiple fluorine atoms enhances its metabolic stability and lipophilicity, key factors in the development of new pharmaceuticals. Recent studies have explored its use in the design of kinase inhibitors and other targeted therapies, addressing growing demand for precision medicine solutions.

In the agrochemical sector, the difluoromethyl and trifluoromethoxy groups in this compound have shown promise for developing novel pesticides with improved environmental profiles. As sustainability becomes a major focus in agriculture, researchers are investigating fluorine-containing compounds like 1804754-66-2 for their potential to reduce application rates while maintaining efficacy.

The synthesis of 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-(trifluoromethoxy)pyridine typically involves multi-step organic transformations, with careful control of reaction conditions to maintain the integrity of its sensitive functional groups. Analytical characterization of this compound requires advanced techniques such as NMR spectroscopy and mass spectrometry to confirm its purity and structural identity.

Market trends indicate growing demand for fluorinated building blocks like CAS 1804754-66-2, particularly in regions with strong pharmaceutical and agrochemical industries. The compound's unique structural features make it valuable for patent-protected applications, and several research institutions have included it in their portfolios of specialty chemicals.

From a regulatory perspective, 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-(trifluoromethoxy)pyridine requires proper handling according to standard laboratory safety protocols. While not classified as hazardous under current regulations, its fluorinated nature warrants careful consideration of environmental fate and biodegradation pathways in development programs.

The future outlook for 1804754-66-2 appears promising, with potential applications expanding as researchers better understand structure-activity relationships in fluorinated compounds. Ongoing studies are exploring its use in materials science, particularly in the development of specialty polymers with unique electronic properties.

For researchers working with 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-(trifluoromethoxy)pyridine, proper storage conditions are essential to maintain stability. The compound should be kept in tightly sealed containers under inert atmosphere at controlled temperatures to prevent degradation of its sensitive functional groups.

Recent advances in synthetic methodology have improved access to CAS 1804754-66-2, making it more available for research purposes. Several specialty chemical suppliers now include this compound in their catalogs, reflecting its growing importance in medicinal chemistry and crop science applications.

The unique electronic properties imparted by the trifluoromethoxy group in this pyridine derivative have attracted attention from computational chemists. Molecular modeling studies suggest interesting interactions with biological targets, potentially leading to novel mechanisms of action in therapeutic applications.

Quality control for 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-(trifluoromethoxy)pyridine requires rigorous analytical testing, with particular attention to the presence of regioisomers and process-related impurities. Advanced chromatographic methods have been developed to ensure the high purity required for research applications.

As the pharmaceutical industry continues to explore fluorinated compounds for improved drug properties, intermediates like 1804754-66-2 are becoming increasingly valuable. The compound's balanced lipophilicity and polarity make it particularly interesting for CNS-targeted drug development programs.

In conclusion, 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-(trifluoromethoxy)pyridine represents an important building block in modern chemical research. Its unique combination of functional groups offers multiple points for structural modification, making it versatile for various applications in life sciences and materials development.